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Compound of Interest

Compound Name: 3-Ethynylpiperidine hydrochloride

Cat. No.: B1394876

An In-depth Technical Guide to 3-Ethynylpiperidine Hydrochloride: A Pivotal Building Block
in Modern Drug Discovery

Introduction

In the landscape of modern medicinal chemistry, certain molecular scaffolds consistently
emerge as cornerstones of successful therapeutic agents. The piperidine ring is a
quintessential example of such a "privileged structure,” forming the core of numerous
pharmaceuticals across a vast spectrum of disease areas, from central nervous system (CNS)
disorders to oncology.[1][2][3] Its prevalence is a testament to its favorable physicochemical
properties, including metabolic stability and its ability to modulate solubility and engage in
crucial hydrogen bonding interactions within biological targets.[2]

This guide focuses on a particularly valuable derivative: 3-Ethynylpiperidine hydrochloride
(CAS No: 959918-19-5). The strategic placement of an ethynyl (C=CH) group on the piperidine
scaffold transforms it from a simple saturated heterocycle into a highly versatile and reactive
building block.[4][5] This terminal alkyne serves as a powerful functional handle, enabling
chemists to employ a range of robust and efficient coupling reactions, such as Sonogashira
couplings and copper-catalyzed azide-alkyne cycloadditions (“click chemistry"), to construct
complex molecular architectures.

As a Senior Application Scientist, my objective is to provide fellow researchers, scientists, and
drug development professionals with a comprehensive technical guide to this pivotal
intermediate. We will delve into its molecular structure, synthesis, and characterization, explore
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its applications with field-proven insights, and detail the necessary protocols for its safe and
effective use. This document is designed not as a rigid template, but as a practical and
authoritative resource grounded in scientific integrity.

Section 1: Physicochemical Properties and
Molecular Structure

Understanding the fundamental properties of 3-Ethynylpiperidine hydrochloride is the first
step toward leveraging its full potential. The hydrochloride salt form is deliberate; it enhances
the compound's stability and significantly improves its solubility in polar solvents, a critical
attribute for many synthetic and screening applications.

The structure consists of a saturated six-membered piperidine ring with an ethynyl substituent
at the 3-position. In the hydrochloride salt, the nitrogen atom is protonated, forming a
piperidinium cation. This ionic character is key to its physical properties.

Molecular Structure Diagram

Caption: 2D representation of 3-Ethynylpiperidine hydrochloride.

: o :

Property Value Source(s)
CAS Number 959918-19-5 [61[7]
Molecular Formula C7H12CIN [718]
Molecular Weight 145.63 g/mol [8]
SMILES C#CC1CCCNCL1.Cl [7]

DOVRPBHQYGSJIU-
InChIKey [7]
UHFFFAOYSA-N

Monoisotopic Mass 109.08915 Da (free base) [9]

Section 2: Synthesis and Purification

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1394876?utm_src=pdf-body
https://www.benchchem.com/product/b1394876?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62490050.htm
http://www.abacipharma.com/AB06850
http://www.abacipharma.com/AB06850
https://www.biotuva.com/product/3-ethynylpiperidine-hydrochloride/
https://www.biotuva.com/product/3-ethynylpiperidine-hydrochloride/
http://www.abacipharma.com/AB06850
http://www.abacipharma.com/AB06850
https://pubchemlite.lcsb.uni.lu/e/compound/21963858
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Expertise & Experience: A Strategic Approach to
Synthesis

The synthesis of saturated heterocycles like piperidine often relies on the reduction of their
aromatic precursors. This is a robust and well-established strategy in organic synthesis. For 3-
Ethynylpiperidine, a logical and efficient approach involves the catalytic hydrogenation of 3-
ethynylpyridine. The choice of catalyst and reaction conditions is critical to ensure the selective
reduction of the pyridine ring without affecting the sensitive ethynyl group. Palladium on carbon
(Pd/C) is a common choice for this type of transformation under controlled hydrogen pressure.
[10] The subsequent conversion to the hydrochloride salt is a straightforward acid-base
reaction, typically achieved by treating the free base with hydrochloric acid in a suitable
solvent. This not only facilitates purification via recrystallization but also yields a more stable,

crystalline solid.

Workflow for Synthesis and Purification
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}tep 1

Catalytic Hydrogenation
(Hz, Pd/C, Solvent: EtOH/AcOH)

}tep 2

Reaction Workup
(Filtration, Concentration)

}tep 3

Aqueous Extraction
(Base addition, Organic solvent extraction)

%tep 4

Isolation of Free Base
(Drying, Solvent Removal)

}tep 5

Hydrochloride Salt Formation
(Anhydrous HCI in Ether/IPA)

}tep 6

Purification
(Recrystallization)

Final Product: 3-Ethynylpiperidine HCI
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Key Coupling Reactions Resulting Structures

Forms C-C bond Q_ Sonogashira Coupling

Aryl-Substituted
Aryl Halide, Pd/Cu catalyst)

Piperidines

Triazole-Linked
Piperidines

Forms Triazole ring

Click Chemistry (CUAAC)
(+ Azide, Cu(l) catalyst)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Ethynylpiperidine hydrochloride molecular structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1394876#3-ethynylpiperidine-hydrochloride-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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